Hexocyclium Iodide-d3

Specification

• Molecular Formula: C₂₀H₃₀D₃IN₂O
• Molecular Weight: 447.41

Introduction

Chemical Identity and Structure

Hexocyclium Iodide-d3 is a deuterated form of Hexocyclium Iodide, which belongs to the antimuscarinic class of compounds. The non-deuterated parent compound, Hexocyclium Iodide, functions as an antimuscarinic agent with pharmacological properties. The deuterated version maintains the same pharmacological profile but incorporates three deuterium atoms, making it distinguishable in analytical applications.

Chemical Structure

The chemical structure of Hexocyclium Iodide-d3 consists of a complex organic moiety with a piperazinium core, a cyclohexyl group, a phenyl ring, and a hydroxyl group. The key distinction is the presence of three deuterium atoms replacing hydrogen in one of the methyl groups attached to the piperazinium nitrogen.

Chemical Identifiers

The compound can be identified through various chemical descriptors as outlined in Table 1.

Table 1: Chemical Identifiers of Hexocyclium Iodide-d3

Parameter	Value
IUPAC Name	1-cyclohexyl-2-[4-methyl-4-(trideuteriomethyl)piperazin-4-ium-1-yl]-1-phenylethanol;iodide
Molecular Formula	C₂₀H₃₀D₃IN₂O
Molecular Weight	447.412 g/mol
Exact Mass	447.183
CAS Number	Not specified in search results

Physical and Chemical Properties

Hexocyclium Iodide-d3 possesses specific physical and chemical properties that are important for its identification, handling, and application in research settings. Understanding these properties is crucial for researchers working with this compound.

Physical Properties

Property	Description
Physical State	Neat (solid)
Appearance	White solid (presumed based on similar compounds)
Solubility	Not explicitly stated in search results
Storage Temperature	Room temperature

Synthesis and Preparation

Deuterated compounds are typically synthesized through various methods, including:

• Exchange reactions where hydrogen atoms are replaced with deuterium

• Chemical synthesis using deuterated precursors

• Catalytic deuteration processes

Applications in Analytical Chemistry

Hexocyclium Iodide-d3 serves several important functions in analytical chemistry, particularly in pharmaceutical research and development.

Hexocyclium Iodide-d3, as a pharmaceutical reference standard, is subject to rigorous quality control processes to ensure its suitability for analytical applications.

The production of reference standards like Hexocyclium Iodide-d3 often follows international quality standards, including:

• ISO Guide 34 (now ISO 17034) for reference materials producers

• ISO/IEC 17025 for testing and calibration laboratories

• Good Manufacturing Practice (GMP) guidelines

• Good Laboratory Practice (GLP) standards

Comparative Analysis with Related Compounds

Understanding Hexocyclium Iodide-d3 in the context of related compounds provides valuable insights into its significance and applications.

Comparison with Non-deuterated Hexocyclium Iodide

The key difference between Hexocyclium Iodide-d3 and its non-deuterated counterpart is the presence of three deuterium atoms. This structural modification results in:

• A mass difference of 3 atomic mass units

• Identical chemical behavior in most reactions

• Slightly different physical properties due to the kinetic isotope effect

• Distinguishable spectroscopic characteristics, particularly in mass spectrometry

"When your laboratory is testing on impurities, and working with analytical methods other than those from the pharmacopoeias, then other, non-pharmacopoeial reference standards can have major advantages, including:

• A detailed Certificate of Analysis

• A consistent supply

• Potential cost savings

• Support with any technical issues relating to their usage"

Based on supplier information, Hexocyclium Iodide-d3 should be stored at room temperature. However, general best practices for similar reference standards often recommend:

• Storage in tightly closed containers

• Protection from light and moisture

• Storage in a cool, dry place

• Adherence to any specific storage instructions provided by the supplier

As a pharmaceutical reference standard, Hexocyclium Iodide-d3 is subject to various regulatory considerations that govern its production, distribution, and use.

Controlled Substance Status

The search results indicate that Hexocyclium Iodide-d3 may be classified as a controlled product, potentially requiring additional documentation to comply with relevant regulations. This status reflects the regulatory scrutiny applied to pharmaceutical compounds and their derivatives.

The development and use of pharmaceutical reference standards like Hexocyclium Iodide-d3 are guided by international frameworks, including:

• International Conference on Harmonisation (ICH) guidelines

• Pharmacopoeial standards (e.g., European Pharmacopoeia, United States Pharmacopeia)

• ISO standards for reference materials

• National regulatory requirements for pharmaceutical testing